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Compound of Interest

Compound Name: DDRI-18

Cat. No.: B1669918

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDRI-18 (DNA Damage Response Inhibitor-18) is a small molecule inhibitor that targets the
non-homologous end-joining (NHEJ) DNA repair pathway.[1][2][3][4][5] By inhibiting this critical
DNA repair mechanism, DDRI-18 can enhance the efficacy of DNA-damaging
chemotherapeutic agents such as etoposide, camptothecin, and doxorubicin.[1][5] These
application notes provide a detailed protocol for the preparation, storage, and handling of
DDRI-18 stock solutions for in vitro research applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for DDRI-18.
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Property Value Source
Molecular Weight 416.48 g/mol [61[7]
Empirical Formula C26H20Ns [6]
Appearance White to beige powder [6]
Purity >98% (HPLC) [6]
Solubility 10 mg/mL in DMSO [6][7]
CAS Number 4402-18-0

Experimental Protocols

Materials
o DDRI-18 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or cryovials
o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile filter tips

e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM DDRI-18 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of DDRI-18 in DMSO.

e Pre-weighing Preparation: Before opening, bring the vial of DDRI-18 powder to room
temperature to prevent condensation.

o Weighing: Carefully weigh out the desired amount of DDRI-18 powder using a calibrated
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
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solution, weigh out 4.165 mg of DDRI-18.

o Calculation:

Molecular Weight (MW) of DDRI-18 = 416.48 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

Volume =1 mL=0.001L

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 416.48 g/mol = 0.0041648 g = 4.165 mg

e Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
DDRI-18 powder. For the example above, add 1 mL of DMSO.

e Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes or cryovials.[8]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[7] The powdered form of DDRI-18 should be stored at 2-
8°C.[6]

Working Solution Preparation

For cell-based assays, the high-concentration DMSO stock solution should be further diluted in
cell culture medium to the final desired concentration. It is crucial to ensure that the final
concentration of DMSO in the cell culture medium is below 0.5% to avoid solvent-induced
cytotoxicity.[8] For example, to prepare a 10 uM working solution from a 10 mM stock, a 1:1000
dilution is required.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the mechanism of action of DDRI-18 and the experimental
workflow for its use.

DDRI-18 Mechanism of Action
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Caption: DDRI-18 inhibits the NHEJ DNA repair pathway.
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DDRI-18 Stock Solution Workflow
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Caption: Workflow for preparing DDRI-18 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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